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Technical Support Center: CI-624 Electrode
Insertion
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive resource for minimizing surgical trauma during the

insertion of the Cochlear™ Nucleus® Profile™ Plus with Slim 20 Electrode (CI-624).

Frequently Asked Questions (FAQs)
Q1: What is the CI-624 electrode and what are its key features for atraumatic insertion?

A1: The CI-624, also known as the Slim 20 Electrode, is a lateral wall electrode designed for

atraumatic insertion to preserve delicate cochlear structures.[1][2][3][4] Its key features include:

Slim Design: It is one of the slimmest electrodes available, designed to minimize trauma

during insertion.[1][5]

Softip™: The electrode has a soft, apical tip measuring 0.3mm in diameter, which is intended

to further reduce the risk of trauma upon insertion.[2][3]

Lateral Wall Placement: As a lateral wall electrode, it is designed to be positioned along the

outer wall of the scala tympani, which can be associated with better hearing preservation

outcomes compared to perimodiolar electrodes.[6]
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Smooth Lateral Surface: The smooth surface of the electrode is designed to facilitate a

gentle insertion.[2][3]

Basal Support: A patented basal support system is designed to allow for a smooth, single-

motion insertion.[2][3]

Q2: What are the recommended surgical approaches for CI-624 electrode insertion to minimize

trauma?

A2: The CI-624 is indicated for round window, extended round window, and cochleostomy

surgical approaches.[2][3][4] The choice of approach should be based on the surgeon's

preference and the patient's individual anatomy. A "soft surgery" technique is recommended for

all approaches to maximize the preservation of residual hearing.

Q3: What constitutes a "soft surgery" technique in the context of CI-624 insertion?

A3: A "soft surgery" technique encompasses several principles aimed at minimizing

intracochlear trauma. Key elements include:

Minimally Invasive Cochleostomy/Round Window Approach: Creating a small and precise

opening into the cochlea to avoid damage to surrounding structures.[7]

Slow and Controlled Insertion: Advancing the electrode slowly and steadily to reduce

mechanical stress on the cochlear walls.

Use of Lubricants: While controversial, some surgeons use lubricants like hyaluronic acid to

reduce friction during insertion. However, caution is advised as excessive amounts may have

cytotoxic effects.

Pharmacological Intervention: The use of perioperative steroids to reduce inflammation and

subsequent fibrosis is a common practice, although the optimal regimen is still under

investigation.

Q4: What are the potential complications during CI-624 insertion and how can they be

avoided?
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A4: Potential complications include tip fold-over, electrode migration, and insertion into the

wrong scala (scala vestibuli).

Tip Fold-Over: This can occur if the electrode tip encounters resistance and folds back on

itself. To avoid this, ensure a proper insertion trajectory and avoid excessive force.[8][9]

Electrode Migration: This is the displacement of the electrode from its intended position after

insertion. Securing the electrode at the facial recess with a small piece of fascia or muscle

can help prevent migration.[10][11]

Scalar Deviation: Insertion into the scala vestibuli instead of the scala tympani can cause

significant trauma. Careful visualization of the round window membrane and a precise

cochleostomy are crucial to prevent this.

Troubleshooting Guides
Issue: Resistance felt during electrode insertion.

Possible Cause Recommended Action

Obstruction in the cochlea (e.g., bone dust,

blood clot)

Gently retract the electrode, irrigate the

cochleostomy site, and re-attempt insertion.

Incorrect insertion angle

Re-evaluate the insertion trajectory. The angle

should be directed towards the apex of the

cochlea.

Electrode tip encountering the medial wall
Slightly retract and rotate the electrode to

redirect the tip away from the medial wall.

Tip fold-over

If suspected, do not advance further. Retract the

electrode completely and inspect the tip. If

damaged, a new electrode may be required.

Issue: No neural response telemetry (NRT) signal or high impedance.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.cochlearimplanttraining.com/blog/preventing-electrode-tip-fold-over
https://pmc.ncbi.nlm.nih.gov/articles/PMC5584995/
https://pubmed.ncbi.nlm.nih.gov/27631657/
https://pubmed.ncbi.nlm.nih.gov/38070047/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14165654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Recommended Action

Air bubble between the implant and the

periosteal flap

Irrigate the area with sterile saline to displace

the air.[12]

Inadvertent suctioning of perilymph
This can lead to high impedance, which may

resolve postoperatively.[12]

Incorrect electrode placement (e.g., outside the

cochlea)

Confirm electrode position with intraoperative

imaging if available.[12]

Device malfunction

Check the integrity of the implant before

insertion. If malfunction is suspected

intraoperatively, contact the manufacturer's

representative.

Quantitative Data
Table 1: Comparison of Insertion Forces for Different Cochlear Implant Electrode Insertion

Techniques.

Insertion
Technique

Mean Insertion
Force (N)

Peak Insertion
Force (N)

Reference

Manual (Surgeon) 0.004 ± 0.001 - [13]

Automated (Robotic

Tool)
0.005 ± 0.014 - [13]

Manual with Forceps -
~0.07 (at 4mm) to 0.1

(at basal turn)
[13]

Advance Off-Stylet

(AOS)
0.005 0.05 [13]

Table 2: Hearing Preservation Outcomes with Slim Lateral Wall Electrodes.
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Study Cohort
Hearing
Preservation
Definition

Percentage of
Patients with
Preserved
Hearing

Mean Low-
Frequency
Pure Tone
Average
(LFPTA) Shift

Reference

20 subjects with

HiFocus SlimJ

electrode

Within 30 dB HL

at 1 month
85% - [14][15]

20 subjects with

HiFocus SlimJ

electrode

Within 15 dB HL

at 1 month
50% - [14][15]

42 subjects with

CI-624 (SLWE) -

No RT-ECochG

LFPTA ≤80dB HL

at 3 months
23.3%

57.5 ± 25.6 dB

HL
[16]

42 subjects with

CI-624 (SLWE) -

With RT-ECochG

LFPTA ≤80dB HL

at 3 months
83.3%

18.9 ± 11.7 dB

HL
[16]

25 patients with

SlimJ electrode
Within 30 dB HL 70% - [17]

25 patients with

SlimJ electrode
Within 15 dB HL 40% - [17]

Experimental Protocols
Protocol 1: Atraumatic Round Window Insertion of the CI-624 Electrode

Patient Positioning: Position the patient supine with the head turned away from the surgical

ear.

Surgical Approach: Perform a standard transmastoid facial recess approach to expose the

round window niche.

Round Window Visualization: Carefully remove any bony overhang to fully visualize the

round window membrane. Key landmarks for proper orientation include the oval window,
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pyramid, fustis, and the round window membrane itself.[18]

Membrane Incision: Create a small, clean incision in the anterior-inferior quadrant of the

round window membrane.

Electrode Insertion:

Grasp the CI-624 electrode with appropriate forceps, ensuring the "this side up" marking is

correctly oriented.

Align the electrode trajectory towards the apex of the cochlea, aiming for a postero-

superior to antero-inferior insertion vector.[19]

Insert the electrode slowly and steadily, without excessive force. The insertion should be a

single, smooth motion.

Advance the electrode until the white marker (indicating 20mm insertion depth) is at the

level of the round window membrane.[2][3]

Sealing the Cochleostomy: Seal the round window opening with a small piece of soft tissue

(e.g., fascia or muscle) to prevent perilymph leakage.

Confirmation of Placement: Perform intraoperative neural response telemetry (NRT) to

confirm the functionality of the electrode. If available, intraoperative imaging can be used to

verify the intracochlear position.

Protocol 2: Cochleostomy Creation for CI-624 Electrode Insertion

Patient Positioning and Initial Approach: Follow steps 1 and 2 from Protocol 1.

Cochleostomy Site Identification: Identify the optimal site for the cochleostomy, which is

typically antero-inferior to the round window membrane.[7]

Drilling the Cochleostomy:

Use a small diamond burr (e.g., 0.6-0.8 mm) to create the cochleostomy.

Begin by thinning the bone over the intended site.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.researchgate.net/publication/360540413_Landmarks_for_Proper_Round_Window_Electrode_Insertion_in_Cochlear_Implantation
https://www.benchchem.com/product/b14165654?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29240305/
https://www.cochlear.com/us/es/professionals/products-and-candidacy/nucleus/implant/electrodes/slim-20
https://www.cochlear.com/us/en/professionals/products-and-candidacy/nucleus/implant/electrodes/slim-20
https://www.benchchem.com/product/b14165654?utm_src=pdf-body
https://iowaprotocols.medicine.uiowa.edu/protocols/cochlear-implantation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14165654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use gentle, intermittent drilling with copious irrigation to prevent thermal injury.

The final opening should be just large enough to accommodate the electrode, minimizing

bone dust creation.

Electrode Insertion: Follow steps 5-7 from Protocol 1, inserting the electrode through the

newly created cochleostomy.
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Caption: Experimental Workflow for Atraumatic CI-624 Electrode Insertion.
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Issue Encountered During Insertion

Resistance Felt During Insertion
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Check for:
- Obstruction
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Caption: Troubleshooting Common Issues During CI-624 Electrode Insertion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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